Cas no 939043-53-5 (5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone)

5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone structure

939043-53-5 structure

Product Name:5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone

CAS No:939043-53-5

MF:C₁₀H₈F₂O

MW:182.166729927063

MDL:MFCD11518778

CID:3032277

PubChem ID:55274435

Update Time:2024-10-26

5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone Chemical and Physical Properties

Names and Identifiers

- 5,6-DIFLUORO-2,3,4-TRIHYDRONAPHTHALEN-1-ONE
- 5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone
- 5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone (ACI)
- 5,6-Difluoro-3,4-dihydronaphthalen-1(2H)-one
- DS-19804
- 5,6-difluoro-1,2,3,4-tetrahydronaphthalen-1-one
- 939043-53-5
- Y10957
- SCHEMBL4637516
- MFCD11518778
- UXDWDQPKIDXBGD-UHFFFAOYSA-N
- SY109166
- AKOS006324065
- 5,6-difluoro-3,4-dihydro-2H-naphthalen-1-one
- CS-0037659
- MDL： MFCD11518778
- Inchi： 1S/C10H8F2O/c11-8-5-4-6-7(10(8)12)2-1-3-9(6)13/h4-5H,1-3H2
- InChI Key： UXDWDQPKIDXBGD-UHFFFAOYSA-N
- SMILES： O=C1CCCC2C1=CC=C(C=2F)F

Computed Properties

Exact Mass: 182.05432120g/mol
Monoisotopic Mass: 182.05432120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 17.1Å²

5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone Pricemore >>

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Chemenu	CM239902-1g	5,6-Difluoro-3,4-dihydronaphthalen-1(2H)-one	939043-53-5	95+%	1g	$683	2021-08-04
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BW278-200mg	5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone	939043-53-5	97%	200mg	1639.0CNY	2021-07-12
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eNovation Chemicals LLC	Y1221626-1g	5,6-Difluoro-3,4-dihydronaphthalen-1(2H)-one	939043-53-5	95%	1g	$760	2024-06-03

5,6-Difluoro-3,4-dihydro-1(2H)-naphthalenone Production Method

Production Method 1

939043-52-4

939043-53-5

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; 0.5 h, 20 °C
1.2 Reagents: Aluminum chloride ; 1 h, 40 °C
1.3 Reagents: Water

Reference

: Preparation of azaquinazoline pan-KRas inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

939043-52-4

939043-53-5

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Phosphorus pentoxide ; rt

Reference

: The discovery of potent and long-acting oral factor Xa inhibitors with tetrahydroisoquinoline and benzazepine P4 motifs

Watson, Nigel S.; Adams, Carl; Belton, David; Brown, David; Burns-Kurtis, Cynthia L.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1588-1592

Production Method 3

939043-52-4

939043-53-5

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Phosphorus pentoxide ; 18 h, rt; 3 h, rt; 18 h, rt
1.2 10 min, rt; 6.5 h, rt
1.3 Reagents: Water ; < -25 °C; 20 min, < -25 °C

Reference